Cas no 594-37-6 (1,2-Dichloro-2-methylpropane)

• Product Name: 1,2-Dichloro-2-methylpropane
• CAS No: 594-37-6
• MF: C₄H₈Cl₂
• MW: 127.012319564819
• MDL: MFCD00000817
• CID: 373396
• PubChem ID: 117943
• Update Time: 2025-10-17

1,2-Dichloro-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloroisobutane
• Dichloroisobutane
• Propane,1,2-dichloro-2-methyl-
• 2-Methyl-1,2-dichloropropane
• NSC 166449
• 1,2-DICHLORO-2-METHYLPROPANE
• Propane, dichloro-2-methyl-
• Dichloro-2-methylpropane
• OQPNDCHKFIHPBY-UHFFFAOYSA-N
• isobutylyl chloride
• Propane,2-dichloro-2-methyl-
• NSC166449
• FCH963820
• 1,2-bis(chloranyl)-2-methyl-propane
• OR16427
• A832317
• InChI=1/C4H8Cl2/c1-4(2,6)3-5/h
• 1,2-dichloro-2-methyl-propane
• 27177-44-2
• AS-49355
• InChI=1/C4H8Cl2/c1-4(2,6)3-5/h3H2,1-2H
• Propane, 1,2-dichloro-2-methyl-
• 594-37-6
• AKOS006220768
• MFCD00000817
• CS-0186289
• H11156
• NS00043665
• NSC-166449
• DTXSID20870661
• SCHEMBL5654715
• 1,2-Dichloro-2-methylpropane

• MDL： MFCD00000817
• Inchi： 1S/C4H8Cl2/c1-4(2,6)3-5/h3H2,1-2H3
• InChI Key： OQPNDCHKFIHPBY-UHFFFAOYSA-N
• SMILES： ClC(C)(C)CCl

Computed Properties

• Exact Mass: 126.00000
• Monoisotopic Mass: 126.000306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 40.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -70.34°C (estimate)
• Boiling Point: 141-147 ºC
• Flash Point: 15.6±0.0 ºC,
• Refractive Index: 1.4378 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.24260
• Solubility: Not available

1,2-Dichloro-2-methylpropane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• RTECS：TX5030000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：3.1
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1,2-Dichloro-2-methylpropane

Chemical Profile of 1,2-Dichloro-2-methylpropane (CAS No. 594-37-6)

1,2-Dichloro-2-methylpropane, identified by its Chemical Abstracts Service (CAS) number 594-37-6, is a significant organic compound widely utilized in synthetic chemistry and industrial applications. This chlorinated alkane, with the molecular formula C₄H₉Cl₂, exhibits a unique structural configuration that makes it a valuable intermediate in the production of various specialty chemicals. Its molecular structure consists of a propane backbone substituted with two chlorine atoms at the 1 and 2 positions, along with a methyl group at the 2-position, contributing to its distinct reactivity and utility.

The synthesis of 1,2-Dichloro-2-methylpropane typically involves the chlorination of isobutane or isobutylene under controlled conditions. This process requires precise temperature and catalytic control to ensure high selectivity and yield. The compound’s stability under standard conditions makes it suitable for handling in industrial environments, though appropriate safety measures must be observed due to its potential reactivity with certain substrates.

In recent years, 1,2-Dichloro-2-methylpropane has garnered attention in the field of pharmaceutical synthesis. Its structural features allow it to serve as a precursor in the preparation of more complex molecules, including certain heterocyclic compounds and active pharmaceutical ingredients (APIs). Researchers have explored its utility in constructing chiral centers and functional groups essential for drug development. For instance, studies have demonstrated its role in the synthesis of intermediates used in antiviral and anti-inflammatory agents, highlighting its importance in medicinal chemistry.

The compound’s reactivity also makes it valuable in polymer chemistry. 1,2-Dichloro-2-methylpropane can be employed as a monomer or reactant in the production of specialized polymers that exhibit enhanced thermal stability and mechanical properties. These polymers find applications in automotive components, electronic devices, and high-performance coatings. The ability to modify polymer backbones using this compound has opened new avenues for material innovation.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for synthesizing 1,2-Dichloro-2-methylpropane. Researchers are exploring catalytic processes that minimize waste and energy consumption while maintaining high efficiency. Such efforts align with global initiatives to reduce the environmental impact of chemical manufacturing. Additionally, biocatalytic approaches are being investigated as alternative pathways to traditional synthetic routes.

The applications of 1,2-Dichloro-2-methylpropane extend beyond pharmaceuticals and materials science. In agrochemical research, this compound has been utilized in the synthesis of herbicides and fungicides due to its ability to introduce reactive chlorine moieties into molecular frameworks. Its versatility as an intermediate has made it a staple in fine chemical production facilities worldwide.

From an industrial perspective, the demand for 1,2-Dichloro-2-methylpropane is driven by its role in producing high-value chemicals that contribute to various sectors of the economy. Manufacturers continue to optimize production processes to meet growing market needs while adhering to stringent regulatory standards. The compound’s stability and reactivity profile ensure its continued relevance in both academic research and commercial applications.

The future prospects for 1,2-Dichloro-2-methylpropane include further exploration of its potential in drug discovery and advanced materials. As synthetic methodologies evolve, new derivatives and applications may emerge, expanding its utility across multiple industries. Collaborative efforts between academia and industry will be crucial in unlocking these possibilities while ensuring sustainable practices.